MTase-IN-1: An In-depth Technical Guide to Tazemetostat, a First-in-Class EZH2 Inhibitor
MTase-IN-1: An In-depth Technical Guide to Tazemetostat, a First-in-Class EZH2 Inhibitor
For Researchers, Scientists, and Drug Development Professionals
Introduction
MTase-IN-1 is a potent and selective small molecule inhibitor of the Enhancer of Zeste Homolog 2 (EZH2), a histone methyltransferase. This guide will use Tazemetostat (Tazverik) , a first-in-class, FDA-approved EZH2 inhibitor, as a representative example of MTase-IN-1.[1][2][3] Tazemetostat is an orally bioavailable compound that has demonstrated significant anti-tumor activity in various cancers, particularly those with EZH2 mutations or a dependency on the Polycomb Repressive Complex 2 (PRC2) pathway.[1][2][4] This document provides a comprehensive overview of Tazemetostat's biochemical and cellular activity, pharmacokinetic properties, and the signaling pathways it modulates.
Mechanism of Action
Tazemetostat is a competitive inhibitor of S-adenosylmethionine (SAM), the methyl donor for EZH2's catalytic activity.[5][6] By binding to the SAM-binding pocket of EZH2, Tazemetostat prevents the transfer of a methyl group to histone H3 at lysine 27 (H3K27).[7] This inhibition of H3K27 trimethylation (H3K27me3) leads to the derepression of PRC2 target genes, many of which are tumor suppressors.[2][8] The subsequent reactivation of these silenced genes can induce cell cycle arrest, differentiation, and apoptosis in cancer cells.[2] Tazemetostat is effective against both wild-type and certain mutant forms of EZH2.[6][9]
Data Presentation
Biochemical and Cellular Potency
| Parameter | Wild-Type EZH2 | Mutant EZH2 (Y646F/N) | Mutant EZH2 (A682G) | EZH1 | Reference(s) |
| Ki (nM) | 2.5 | 2.5 | 2.5 | - | [10][11] |
| IC50 (nM) - Peptide Assay | 11 | 5.8 (Y646N), 8.6 (Y646F) | 0.49 | 392 | [10][12] |
| IC50 (nM) - Nucleosome Assay | 16 | - | - | - | [10] |
| Cellular H3K27me3 IC50 (nM) | 9 (in WSU-DLCL2) | - | - | - | [2] |
Cellular Proliferation (IC50)
| Cell Line | Cancer Type | EZH2 Status | 11-day Proliferation IC50 (µM) | Reference(s) |
| DOHH-2 | Diffuse Large B-cell Lymphoma | Wild-Type | 1.7 | [12] |
| Farage | Diffuse Large B-cell Lymphoma | Wild-Type | 0.099 | [12] |
| OCI-LY19 | Diffuse Large B-cell Lymphoma | Wild-Type | 6.2 | [12] |
| Toledo | Diffuse Large B-cell Lymphoma | Wild-Type | 7.6 | [12] |
| KARPAS-422 | Diffuse Large B-cell Lymphoma | Y646N Mutant | 0.0018 | [12] |
| Pfeiffer | Diffuse Large B-cell Lymphoma | A682G Mutant | 0.00049 | [12] |
| RL | Follicular Lymphoma | Y646N Mutant | 5.8 | [12] |
| SU-DHL-10 | Diffuse Large B-cell Lymphoma | Y646F Mutant | 0.0058 | [12] |
| SU-DHL-6 | Diffuse Large B-cell Lymphoma | Y646N Mutant | 0.0047 | [12] |
| WSU-DLCL2 | Diffuse Large B-cell Lymphoma | Y646F Mutant | 0.0086 | [12] |
Pharmacokinetic Parameters in Humans (800 mg BID Dosing)
| Parameter | Value | Unit | Reference(s) |
| Tmax (Median) | 1 - 2 | hours | [13][14] |
| Cmax | 829 | ng/mL | [14] |
| AUC0-inf | 3340 | ng*h/mL | [14] |
| Absolute Bioavailability | 33 | % | [13] |
| Protein Binding | 88 | % | [14] |
| Volume of Distribution (Vd) | 1230 | L | [14] |
| Terminal Half-life (t1/2) | 3.1 | hours | [14] |
| Metabolism | CYP3A4 | - | [5][6] |
| Elimination | 79% Feces, 15% Urine | % | [14] |
Experimental Protocols
Biochemical EZH2 Inhibition Assay (Radiometric)
This protocol is a generalized representation based on commonly used methods for assessing histone methyltransferase activity.
Objective: To determine the in vitro potency (IC50) of Tazemetostat against the methyltransferase activity of EZH2.
Materials:
-
Recombinant human PRC2 complex (containing EZH2)
-
Tazemetostat
-
S-adenosyl-L-[methyl-³H]-methionine ([³H]-SAM)
-
Unlabeled S-adenosyl-L-methionine (SAM)
-
Histone H3 peptide (e.g., residues 21-44) or reconstituted nucleosomes as substrate
-
Assay Buffer: 20 mM BICINE (pH 7.6), 0.5 mM DTT, 0.005% Bovine Skin Gelatin, 0.002% Tween-20
-
96-well filter plates (e.g., phosphocellulose)
-
Scintillation fluid
-
Microplate scintillation counter
Procedure:
-
Prepare a serial dilution of Tazemetostat in DMSO, and then dilute further in Assay Buffer.
-
In a 96-well plate, add the diluted Tazemetostat or DMSO (vehicle control).
-
Add the PRC2 enzyme to each well and incubate for a specified time (e.g., 30 minutes) at room temperature to allow for inhibitor binding.
-
Initiate the methyltransferase reaction by adding a substrate mix containing the H3 peptide or nucleosomes, unlabeled SAM, and [³H]-SAM. The final concentrations of the substrates should be at their respective Km values for balanced conditions.
-
Incubate the reaction mixture at a controlled temperature (e.g., 30°C) for a specific duration (e.g., 60 minutes).
-
Stop the reaction by adding a stop solution (e.g., trichloroacetic acid).
-
Transfer the reaction mixture to a filter plate to capture the radiolabeled peptide/nucleosome.
-
Wash the filter plate multiple times with a wash buffer (e.g., phosphate-buffered saline) to remove unincorporated [³H]-SAM.
-
Add scintillation fluid to each well of the dried filter plate.
-
Measure the radioactivity in each well using a microplate scintillation counter.
-
Calculate the percent inhibition for each Tazemetostat concentration relative to the vehicle control and determine the IC50 value using a suitable data analysis software.
Cellular H3K27me3 Inhibition Assay (ELISA)
This protocol is a generalized representation of a cellular ELISA to measure the levels of a specific histone modification.
Objective: To determine the cellular potency of Tazemetostat in reducing global H3K27me3 levels.
Materials:
-
Cancer cell line of interest
-
Tazemetostat
-
Cell culture medium and supplements
-
Lysis buffer
-
Primary antibody specific for H3K27me3
-
Primary antibody for total Histone H3 (for normalization)
-
Secondary antibody conjugated to a detectable enzyme (e.g., HRP)
-
Substrate for the enzyme (e.g., TMB for HRP)
-
Stop solution
-
96-well microplates
-
Plate reader
Procedure:
-
Seed cells in a 96-well plate and allow them to adhere overnight.
-
Treat the cells with a serial dilution of Tazemetostat or DMSO (vehicle control) for a specified duration (e.g., 72 hours).
-
Lyse the cells directly in the wells using a suitable lysis buffer.
-
Coat a new 96-well plate with the cell lysates overnight at 4°C.
-
Wash the plate with a wash buffer (e.g., PBS with 0.05% Tween-20).
-
Block non-specific binding sites with a blocking buffer (e.g., 5% BSA in PBS).
-
Add the primary antibody against H3K27me3 to one set of wells and the primary antibody against total H3 to another set of wells for normalization. Incubate for 1-2 hours at room temperature.
-
Wash the plate and add the enzyme-conjugated secondary antibody. Incubate for 1 hour at room temperature.
-
Wash the plate and add the enzyme substrate. Allow the color to develop.
-
Stop the reaction with a stop solution.
-
Read the absorbance at the appropriate wavelength using a microplate reader.
-
Normalize the H3K27me3 signal to the total H3 signal for each well.
-
Calculate the percent inhibition of H3K27me3 for each Tazemetostat concentration relative to the vehicle control and determine the IC50 value.
Signaling Pathways and Experimental Workflows
EZH2 Signaling Pathway in Cancer
Caption: EZH2, as part of the PRC2 complex, utilizes SAM to methylate H3K27, leading to the repression of tumor suppressor genes and promoting cancer progression. Tazemetostat inhibits EZH2, leading to the activation of these tumor suppressor genes and subsequent anti-cancer effects.
Experimental Workflow for Tazemetostat Evaluation
Caption: A typical workflow for the preclinical and clinical evaluation of an EZH2 inhibitor like Tazemetostat, starting from biochemical characterization to clinical trials.
References
- 1. researchgate.net [researchgate.net]
- 2. EZH2 inhibition by tazemetostat: mechanisms of action, safety and efficacy in relapsed/refractory follicular lymphoma - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Tazemetostat: EZH2 Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Quantification of Histone H3 Lys27 Trimethylation (H3K27me3) by High-Throughput Microscopy Enables Cellular Large-Scale Screening for Small-Molecule EZH2 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
- 5. firstwordpharma.com [firstwordpharma.com]
- 6. researchgate.net [researchgate.net]
- 7. Pharmacokinetics of Herb-Drug Interactions of Plumbagin and Tazemetostat in Rats by UPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
- 8. researchgate.net [researchgate.net]
- 9. Dot Language (graph based diagrams) | by Dinis Cruz | Medium [medium.com]
- 10. DOT Language | Graphviz [graphviz.org]
- 11. DOT language — Beginner. (Graph description language) | by Nishanthini Kavirajan | Medium [medium.com]
- 12. medchemexpress.com [medchemexpress.com]
- 13. Pharmacology and pharmacokinetics of tazemetostat - PMC [pmc.ncbi.nlm.nih.gov]
- 14. medchemexpress.com [medchemexpress.com]
